Cas no 58951-08-9 (1,4-Dithiin,2,3-dihydro-2,5-dimethyl-, 1,1,4,4-tetraoxide)

• Product Name: 1,4-Dithiin,2,3-dihydro-2,5-dimethyl-, 1,1,4,4-tetraoxide
• CAS No: 58951-08-9
• MF: C₆H₁₀O₄S₂
• MW: 210.271199703217
• CID: 377850
• PubChem ID: 100899
• Update Time: 2025-04-19

1,4-Dithiin,2,3-dihydro-2,5-dimethyl-, 1,1,4,4-tetraoxide Chemical and Physical Properties

Names and Identifiers

• 1,4-Dithiin,2,3-dihydro-2,5-dimethyl-, 1,1,4,4-tetraoxide
• 2,3-dihydro-2,5-dimethyl-1,4-dithiin 1,1,4,4-tetraoxide
• 2,5-dimethyl-2,3-dihydro-1,4-dithiine 1,1,4,4-tetraoxide
• 58951-08-9
• NS00056202
• SCHEMBL11404017
• EINECS 261-518-2
• 2,5-Dimethyl-2,3-dihydro-1lambda~6~,4lambda~6~-dithiine-1,1,4,4-tetrone
• DTXSID50974449

• Inchi： 1S/C6H10O4S2/c1-5-3-12(9,10)6(2)4-11(5,7)8/h3,6H,4H2,1-2H3
• InChI Key： WICDRHMSCYGNQI-UHFFFAOYSA-N
• SMILES： S1(C=C(C)S(CC1C)(=O)=O)(=O)=O

Computed Properties

• Exact Mass: 210.0021
• Monoisotopic Mass: 210.002
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 401
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.4
• Topological Polar Surface Area: 85Ų

Experimental Properties

• Density: 1.393
• Boiling Point: 477.2°C at 760 mmHg
• Flash Point: 335.4°C
• Refractive Index: 1.509
• PSA: 68.28